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Compound of Interest

Compound Name: 6-Chloro-5-nitronicotinoyl chloride

Cat. No.: B3254503

Technical Guide: 6-Chloro-5-nitronicotinoyl
chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Chloro-5-nitronicotinoyl chloride is a heterocyclic organic compound of significant interest
in medicinal chemistry and drug development. Its structure, featuring a pyridine ring substituted
with a chloro group, a nitro group, and an acyl chloride functional group, makes it a versatile
intermediate for the synthesis of a wide range of more complex molecules, including potential
therapeutic agents. The reactivity of the acyl chloride group allows for facile derivatization
through reactions with nucleophiles such as amines, alcohols, and thiols, enabling the
construction of diverse molecular scaffolds. This guide provides a comprehensive overview of
the chemical properties, synthesis, and handling of 6-Chloro-5-nitronicotinoyl chloride.

Chemical and Physical Properties

The fundamental properties of 6-Chloro-5-nitronicotinoyl chloride are summarized below. It
Is important to note that while the molecular formula and weight are well-established, some
physical properties are computationally predicted due to the compound's likely nature as a
reactive intermediate that is often generated and used in situ.
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Property Value Source

Molecular Formula CeH2CI2N203 [1]

Molecular Weight 220.99 g/mol [1]
6-chloro-5-nitropyridine-3-

IUPAC Name ) [1]
carbonyl chloride

CAS Number 23945-84-8 [1]

Computed XLogP3 2.2 [1]

Computed Topological Polar

P POl 75.8 A2 [1]
Surface Area
Exact Mass 219.9442473 Da [1]

Synthesis of 6-Chloro-5-nitronicotinoyl chloride

The primary route for the synthesis of 6-Chloro-5-nitronicotinoyl chloride is the chlorination

of its corresponding carboxylic acid, 6-chloro-5-nitronicotinic acid. This is a standard chemical

transformation for the preparation of acyl chlorides.

Experimental Protocol

Objective: To synthesize 6-Chloro-5-nitronicotinoyl chloride from 6-chloro-5-nitronicotinic

acid.

Materials:

Rotary evaporator

6-chloro-5-nitronicotinic acid

Thionyl chloride (SOCI2)

N,N-Dimethylformamide (DMF) (catalytic amount)

Anhydrous toluene (or another inert solvent such as dichloromethane)
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o Standard laboratory glassware (round-bottom flask, reflux condenser, dropping funnel, etc.)
 Inert atmosphere setup (e.g., nitrogen or argon line)
Procedure:

o Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic
stir bar, a reflux condenser, and an inlet for an inert gas, add 6-chloro-5-nitronicotinic acid.

e Solvent Addition: Add anhydrous toluene to the flask to create a suspension.

» Addition of Thionyl Chloride: Under a gentle flow of inert gas, slowly add an excess of thionyl
chloride (typically 2-5 equivalents) to the suspension. The addition should be performed at
room temperature.

o Catalyst Addition: Add a catalytic amount of N,N-dimethylformamide (a few drops) to the
reaction mixture.

o Reaction: Heat the reaction mixture to reflux. The progress of the reaction can be monitored
by observing the cessation of gas evolution (HCI and SOz). The reaction is typically complete
within a few hours.

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
Remove the excess thionyl chloride and the solvent by distillation, followed by evaporation
under reduced pressure using a rotary evaporator.

 Purification: The resulting crude 6-Chloro-5-nitronicotinoyl chloride can often be used in
the next synthetic step without further purification. If a high purity is required, vacuum
distillation can be attempted, although care must be taken due to the potential for thermal
decomposition.

Synthetic Workflow Diagram

The following diagram illustrates the synthesis of 6-Chloro-5-nitronicotinoyl chloride from 6-
chloro-5-nitronicotinic acid.
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Starting Material Reagents

6-Chloro-5-nitronicotinic acid Thionyl chloride (SOCIz2) DMF (catalyst)

ProLess

Reaction in inert solvent
(e.g., Toluene) with heating

ProLuct

6-Chloro-5-nitronicotinoyl chloride

Click to download full resolution via product page

Caption: Synthesis of 6-Chloro-5-nitronicotinoyl chloride.

Applications in Drug Development

6-Chloro-5-nitronicotinoyl chloride serves as a key building block in the synthesis of various
biologically active molecules. Its utility is demonstrated in the preparation of derivatives that
have been investigated for a range of therapeutic applications. For instance, the related
compound, methyl 6-chloro-5-nitronicotinate, is an important intermediate in the synthesis of
various pharmaceuticals. The acyl chloride functionality allows for the facile introduction of the
6-chloro-5-nitronicotinoyl moiety into larger molecules, enabling the exploration of structure-
activity relationships in drug discovery programs.

Safety and Handling

Acyl chlorides, including 6-Chloro-5-nitronicotinoyl chloride, are reactive compounds and
should be handled with appropriate safety precautions. They are typically sensitive to moisture
and will hydrolyze to the corresponding carboxylic acid. Therefore, all reactions and handling
should be performed under anhydrous conditions and preferably under an inert atmosphere.
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Personal protective equipment, including gloves, safety glasses, and a lab coat, should be
worn at all times. Work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 6-Chloro-5-nitronicotinoyl! chloride | C6H2CI2N203 | CID 11368019 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [6-Chloro-5-nitronicotinoyl chloride molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3254503#6-chloro-5-nitronicotinoyl-chloride-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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